Cas no 1935993-74-0 (3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine)

• Product Name: 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine
• CAS No: 1935993-74-0
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• MDL: MFCD29907454
• CID: 5246979
• PubChem ID: 122237463
• Update Time: 2026-03-09

3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-ethoxy-2-(methylthio)-
• 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine

• MDL： MFCD29907454
• Inchi： 1S/C7H15NOS/c1-3-9-6-4-5(8)7(6)10-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： IFTZJDNFDJHJRC-UHFFFAOYSA-N
• SMILES： C1(N)CC(OCC)C1SC

Additional information on 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine

Introduction to 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine (CAS No. 1935993-74-0)

3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine, identified by the CAS number 1935993-74-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, which are known for their unique structural properties and potential biological activities. The presence of both ethoxy and methylsulfanyl functional groups in its molecular structure imparts distinct chemical reactivity and makes it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine features a cyclobutane ring substituted at the 3-position with an ethoxy group and at the 2-position with a methylsulfanyl group. This arrangement creates a molecule with potential applications in drug discovery, particularly in the development of novel therapeutic agents. The cyclobutane core is a common motif in bioactive molecules, often contributing to favorable pharmacokinetic properties such as improved solubility and metabolic stability.

In recent years, there has been a growing interest in cyclobutane derivatives due to their diverse biological profiles. Researchers have been exploring these compounds for their potential as kinase inhibitors, antimicrobial agents, and even in the development of new materials. The specific substitution pattern of 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine makes it an intriguing candidate for further investigation into its pharmacological properties.

One of the key aspects that make this compound noteworthy is its potential as a building block for more complex molecules. The presence of both an ethoxy group and a methylsulfanyl group provides multiple sites for chemical modification, allowing researchers to tailor the compound's properties for specific applications. This flexibility is particularly valuable in drug discovery, where precise control over molecular structure is crucial for achieving desired biological outcomes.

Recent studies have begun to uncover the biological potential of 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine. Initial investigations suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in various disease pathways. For instance, its structural features are reminiscent of known bioactive molecules that target kinases, which are critical enzymes in many cellular processes. By leveraging these structural similarities, researchers aim to develop novel inhibitors that could have therapeutic implications.

The synthesis of 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine presents unique challenges due to the complexity of its molecular framework. However, advances in synthetic chemistry have made it increasingly feasible to produce such compounds with high purity and yield. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct intricate cyclic structures efficiently. These advancements are crucial for enabling further exploration of the compound's biological potential.

From a pharmacological perspective, the cyclobutane ring in 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine offers several advantages. The rigidity of the ring can enhance binding affinity to biological targets by reducing conformational flexibility. Additionally, the ethoxy and methylsulfanyl groups can interact favorably with specific amino acid residues in proteins, leading to potent and selective interactions. These features make it an attractive candidate for developing small-molecule drugs.

The compound's potential applications extend beyond traditional pharmaceutical uses. Researchers are also exploring its utility in materials science, particularly in the development of novel polymers and coatings. The unique structural motifs present in 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine could inspire new materials with enhanced mechanical properties or specialized functionalities.

In conclusion, 3-ethoxy-2-(methylsulfanyl)cyclobutan-1-amine (CAS No. 1935993-74-0) is a promising compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features, combined with its versatility as a chemical scaffold, make it an exciting subject for further research. As our understanding of its properties grows, so too will its potential contributions to science and industry.